Prednisolone 21-β-D-Glucuronide
Prednisolone 21-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
512165-95-6
VCID:
VC0118488
InChI:
InChI=1S/C27H36O11/c1-25-7-5-13(28)9-12(25)3-4-14-15-6-8-27(36,26(15,2)10-16(29)18(14)25)17(30)11-37-24-21(33)19(31)20(32)22(38-24)23(34)35/h5,7,9,14-16,18-22,24,29,31-33,36H,3-4,6,8,10-11H2,1-2H3,(H,34,35)/t14?,15?,16-,18?,19-,20-,21+,22-,24?,25-,26-,27-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)COC4C(C(C(C(O4)C(=O)O)O)O)O)O)CCC5=CC(=O)C=CC35C)O
Molecular Formula:
C₂₇H₃₆O₁₁
Molecular Weight:
536.57
Prednisolone 21-β-D-Glucuronide
CAS No.: 512165-95-6
Reference Standards
VCID: VC0118488
Molecular Formula: C₂₇H₃₆O₁₁
Molecular Weight: 536.57
CAS No. | 512165-95-6 |
---|---|
Product Name | Prednisolone 21-β-D-Glucuronide |
Molecular Formula | C₂₇H₃₆O₁₁ |
Molecular Weight | 536.57 |
IUPAC Name | (2S,3S,4S,5R)-6-[2-[(10R,11S,13S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C27H36O11/c1-25-7-5-13(28)9-12(25)3-4-14-15-6-8-27(36,26(15,2)10-16(29)18(14)25)17(30)11-37-24-21(33)19(31)20(32)22(38-24)23(34)35/h5,7,9,14-16,18-22,24,29,31-33,36H,3-4,6,8,10-11H2,1-2H3,(H,34,35)/t14?,15?,16-,18?,19-,20-,21+,22-,24?,25-,26-,27-/m0/s1 |
SMILES | CC12CC(C3C(C1CCC2(C(=O)COC4C(C(C(C(O4)C(=O)O)O)O)O)O)CCC5=CC(=O)C=CC35C)O |
Synonyms | (11β)-11,17-Dihydroxy-3,20-dioxopregna-1,4-dien-21-yl β-D-Glucopyranosiduronic Acid; |
PubChem Compound | 132585875 |
Last Modified | Nov 16 2021 |
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